Cas no 1506025-27-9 (2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline)

• Product Name: 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline
• CAS No: 1506025-27-9
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 6234250
• PubChem ID: 83392207
• Update Time: 2025-06-15

2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline
• EN300-1852700
• 1506025-27-9

• Inchi： 1S/C13H19FN2/c1-16(2)13-7-6-10(9-11(13)14)12-5-3-4-8-15-12/h6-7,9,12,15H,3-5,8H2,1-2H3
• InChI Key： JPJSQHNLJDZRCE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCCCN1)N(C)C

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline

Professional Introduction to Compound with CAS No. 1506025-27-9 and Product Name: 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline

The compound with the CAS number 1506025-27-9 and the product name 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro group, combined with a dimethylamino substituent and a piperidine ring, endows this compound with distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the realm of N,N-dimethyl-4-(piperidin-2-yl)aniline derivatives has highlighted their utility as key intermediates in the synthesis of bioactive molecules. The fluoro group, in particular, is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. This feature has made fluorinated analogs increasingly popular in the design of novel therapeutics. The specific arrangement of these functional groups in 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline suggests that it may exhibit enhanced efficacy and selectivity compared to its parent compounds.

In the context of modern drug discovery, the piperidin-2-yl moiety plays a crucial role in conferring favorable pharmacological properties. Piperidine derivatives are widely recognized for their role as pharmacophores in various therapeutic classes, including antipsychotics, antivirals, and cardiovascular drugs. The incorporation of this group into 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline not only enhances its solubility but also improves its interaction with biological targets. This dual functionality makes the compound an attractive scaffold for designing molecules with improved pharmacological profiles.

The synthesis of 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of the fluoro group typically requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of carbon-fluorine bonds, which are known for their stability and resistance to metabolic degradation.

One of the most compelling aspects of 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline is its potential as a lead compound for further drug development. Preclinical studies have demonstrated that fluorinated aromatic amines can exhibit significant biological activity across multiple disease indications. For instance, derivatives of this class have shown promise in treating neurological disorders by modulating neurotransmitter receptors. The unique combination of structural elements in 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline suggests that it may serve as a versatile platform for exploring new therapeutic strategies.

The role of computational chemistry in optimizing the properties of 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities, identifying potential side effects, and designing analogs with improved pharmacokinetic profiles. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening tools for drug candidates. By leveraging these technologies, researchers can accelerate the discovery process and bring novel therapeutics to market more efficiently.

The future prospects for 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline are promising, given its unique structural features and potential applications in drug development. Ongoing research aims to explore its efficacy in various disease models and to optimize its pharmacological properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 2-fluoro-N,N-dimethyl-4-(piperidin-2-yl)aniline (CAS No. 1506025-27-9) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features, combined with its synthetic accessibility and potential biological activity, make it a valuable compound for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.